20-ethyl Prostaglandin F2α
20-ethyl Prostaglandin F2α
20-ethyl Prostaglandin F2α (20-ethyl PGF2α) is an analog of PGF2α in which the ω-chain has been extended by the addition of two more methylene carbon atoms. It is therefore a modified version of the clinically approved glaucoma medication unoprostone. Unoprostone also contains lower side chain modifications (13,14-dihydro-15-keto) which severely limit its affinity for FP receptors, contributing to its lack of potency as a medication. 20-ethyl PGF2α retains the natural 15(S) allylic hydroxyl in the lower side chain, which may improve its potency as an intraocular hypotensive agent compared to unoprostone. The 2 carbon extension in 20-ethyl-PGF2α increases the Ki (120 nM) for the FP receptor from bovine corpus luteum only about 2.5-fold compared to PGF2α (50 nM). In vivo effects may be prolonged using 20-ethyl PGF2α, as the activity of 15-hydroxy PGDH using 20-ethyl PGF2α as a substrate is only 35% of the activity observed with PGF2α.
Brand Name:
Vulcanchem
CAS No.:
36950-85-3
VCID:
VC0160461
InChI:
InChI=1S/C22H38O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,14-15,17-21,23-25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)/b9-6-,15-14+/t17-,18+,19+,20-,21+/m0/s1
SMILES:
CCCCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C22H38O5
Molecular Weight:
382.5 g/mol
20-ethyl Prostaglandin F2α
CAS No.: 36950-85-3
Reference Standards
VCID: VC0160461
Molecular Formula: C22H38O5
Molecular Weight: 382.5 g/mol
| CAS No. | 36950-85-3 |
|---|---|
| Product Name | 20-ethyl Prostaglandin F2α |
| Molecular Formula | C22H38O5 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxydec-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C22H38O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,14-15,17-21,23-25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)/b9-6-,15-14+/t17-,18+,19+,20-,21+/m0/s1 |
| Standard InChIKey | XSDVSOQSNGGUFY-GWSKAPOCSA-N |
| Isomeric SMILES | CCCCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O |
| SMILES | CCCCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Description | 20-ethyl Prostaglandin F2α (20-ethyl PGF2α) is an analog of PGF2α in which the ω-chain has been extended by the addition of two more methylene carbon atoms. It is therefore a modified version of the clinically approved glaucoma medication unoprostone. Unoprostone also contains lower side chain modifications (13,14-dihydro-15-keto) which severely limit its affinity for FP receptors, contributing to its lack of potency as a medication. 20-ethyl PGF2α retains the natural 15(S) allylic hydroxyl in the lower side chain, which may improve its potency as an intraocular hypotensive agent compared to unoprostone. The 2 carbon extension in 20-ethyl-PGF2α increases the Ki (120 nM) for the FP receptor from bovine corpus luteum only about 2.5-fold compared to PGF2α (50 nM). In vivo effects may be prolonged using 20-ethyl PGF2α, as the activity of 15-hydroxy PGDH using 20-ethyl PGF2α as a substrate is only 35% of the activity observed with PGF2α. |
| Synonyms | ICI 74205 PG-ICI 742-5 PG-ICI 74205 prostaglandin-ICI 74205 prostaglandin-ICI 74205, (3R*)-isome |
| Reference | 1.Haria, M., and Spencer, C.M. Unoprostone (isopropyl unoprostone). Drugs & Aging 9, 213-218 (1996). |
| PubChem Compound | 5283103 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume